Cas no 868755-76-4 (5-ethynyl-2,4-dimethyl-1,3-thiazole)

• Product Name: 5-ethynyl-2,4-dimethyl-1,3-thiazole
• CAS No: 868755-76-4
• MF: C₇H₇NS
• MW: 137.202180147171
• MDL: MFCD08703598
• CID: 718996
• PubChem ID: 53422902
• Update Time: 2025-04-19

5-ethynyl-2,4-dimethyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 5-Ethynyl-2,4-dimethylthiazole
• 2,4-DIMETHYL-5-ETHYNYL-1,3-THIAZOLE
• 5-ethynyl-2,4-dimethyl-1,3-thiazole
• Thiazole,5-ethynyl-2,4-dimethyl-
• Thiazole,5-ethynyl-2,4-dimethyl
• DTXSID50698173
• 868755-76-4
• CS-0242667
• SCHEMBL3347546
• 5-ethynyl-2,4-dimethyl thiazole
• AKOS006238561
• EN300-2535208
• DB-100328

• MDL： MFCD08703598
• Inchi： 1S/C7H7NS/c1-4-7-5(2)8-6(3)9-7/h1H,2-3H3
• InChI Key： RZIRBCJPXVMDCJ-UHFFFAOYSA-N
• SMILES： S1C(C#C)=C(C)N=C1C

Computed Properties

• Exact Mass: 137.03000
• Monoisotopic Mass: 137.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1A^2
• XLogP3: 2

Experimental Properties

• PSA: 41.13000
• LogP: 1.74120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles